54-31-9

Furosemide

In Stock

• CAS RN:
• 54-31-9

• Formula:
• C12H10ClN2O5S
  C12H11ClN2O5S

• InChI:
• InChI=1S/C12H11ClN2O5S/c13-9-5-10(15-6-7-2-1-3-20-7)8(12(16)17)4-11(9)21(14,18)19/h1-5,15H,6H2,(H,16,17)(H2,14,18,19)

• InChIKey:
• ZZUFCTLCJUWOSV-UHFFFAOYSA-N

• Inhibitor of the Na+/2Cl-/K+ cotransporter. Loop diuretic. Also acts as a non-competitive antagonist at GABAA receptors displaying approx. 100-fold greater selectivity for α6-containing receptors over α1-containing receptors.
  Furosemide is an analytical reference standard categorized as a diuretic. Formulations containing diuretics, including furosemide, have been misused in sports for weight reduction and as masking agents in humans and to prevent exercise-induced pulmonary hemorrhage in racehorses. This product is intended for use in analytical forensic applications. This product is also available as a general research tool.
  Furosemide is a loop diuretic and an inhibitor of the Na+/K+/2Cl- (NKCC) cotransporters, NKCC1 and NKCC2 (Kis = ~10 µM for both). In vivo, furosemide (0.1 mg/kg, p.o.) increases diuresis in beagle dogs. Furosemide (30 mg/kg) reduces ventricular...

Ethyl difluoroacetate

In Stock

• CAS RN:
• 454-31-9

• Formula:
• C4H6F2O2

• InChI:
• InChI=1S/C4H6F2O2/c1-2-8-4(7)3(5)6/h3H,2H2,1H3

• InChIKey:
• GZKHDVAKKLTJPO-UHFFFAOYSA-N

• Ethyl difluoroacetate was degraded to difluoroacetic acid by the strains of Actinobacteria.
  
  

5-(methanesulfonylmethyl)-1,2-oxazole-3-carboxylic acid

In Stock

• CAS RN:
• 84654-31-9

• Formula:
• C6H7NO5S

• 5-(methanesulfonylmethyl)-1,2-oxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C6H7NO5S and its molecular weight is 205.2. The purity is usually 95%.

N-(4-methoxyphenyl)-3-phenylpropanamide

In Stock

• CAS RN:
• 97754-31-9

• Formula:
• C16H17NO2

• InChI:
• InChI=1S/C16H17NO2/c1-19-15-10-8-14(9-11-15)17-16(18)12-7-13-5-3-2-4-6-13/h2-6,8-11H,7,12H2,1H3,(H,17,18)

• InChIKey:
• JDXWZGXJTQCYCS-UHFFFAOYSA-N

• N-(4-methoxyphenyl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.

2-Fluorothiophene-3-carboxylic acid

Usually In Stock

• CAS RN:
• 71154-31-9

• Formula:
• C5H3FO2S

• InChI:
• InChI=1S/C5H3FO2S/c6-4-3(5(7)8)1-2-9-4/h1-2H,(H,7,8)

• InChIKey:
• XJTQHDBZMKUYOP-UHFFFAOYSA-N

• 2-Fluorothiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C5H3FO2S and its molecular weight is 146.14 g/mol. The purity is usually 95%.

2-Nitrocyclododecanone

Usually In Stock

• CAS RN:
• 13154-31-9

• Formula:
• C12H21NO3

• InChI:
• InChI=1S/C12H21NO3/c14-12-10-8-6-4-2-1-3-5-7-9-11(12)13(15)16/h11H,1-10H2

• InChIKey:
• SIKBTEDZSLYKRA-UHFFFAOYSA-N

• 2-Nitrocyclododecanone, also known as 2-Nitrocyclododecanone, is a useful research compound. Its molecular formula is C12H21NO3 and its molecular weight is 227.3 g/mol. The purity is usually 95%.

2-Chloro-2',4',6'-trimethoxychalcone

In Stock

• CAS RN:
• 76554-31-9

• Formula:
• C18H17ClO4

• InChI:
• InChI=1S/C18H17ClO4/c1-21-13-10-16(22-2)18(17(11-13)23-3)15(20)9-8-12-6-4-5-7-14(12)19/h4-11H,1-3H3/b9-8+

• InChIKey:
• VALXXUGYOUKCIH-CMDGGOBGSA-N

• 2-Chloro-2',4',6'-trimethoxychalcone is a useful research compound. Its molecular formula is C18H17ClO4 and its molecular weight is 332.8g/mol. The purity is usually 95%.

1-(2-Trifluoromethylphenyl)piperazine

In Stock

• CAS RN:
• 63854-31-9

• Formula:
• C11H13F3N2

• InChI:
• InChI=1S/C11H13F3N2/c12-11(13,14)9-3-1-2-4-10(9)16-7-5-15-6-8-16/h1-4,15H,5-8H2

• InChIKey:
• VZUBMIDXJRGARE-UHFFFAOYSA-N

• 1-(2-Trifluoromethylphenyl)piperazine, also known as 1-(2-Trifluoromethylphenyl)piperazine, is a useful research compound. Its molecular formula is C11H13F3N2 and its molecular weight is 230.23 g/mol. The purity is usually 95%.

3-Methoxybenzoic acid, 1,3-dioxo-1,3-dihydroisoindol-2-yl ester

Usually In Stock

• CAS RN:
• 681854-31-9

• Formula:
• C16H11NO5

• InChI:
• InChI=1S/C16H11NO5/c1-21-11-6-4-5-10(9-11)16(20)22-17-14(18)12-7-2-3-8-13(12)15(17)19/h2-9H,1H3

• InChIKey:
• OMZAULRUTWHCNG-UHFFFAOYSA-N

• 3-Methoxybenzoic acid, 1,3-dioxo-1,3-dihydroisoindol-2-yl ester is a useful research compound. Its molecular formula is C16H11NO5 and its molecular weight is 297.266. The purity is usually 95%.

2'-Cyano-3-(2-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898754-31-9

• Formula:
• C17H15NOS

• InChI:
• InChI=1S/C17H15NOS/c1-20-17-9-5-3-6-13(17)10-11-16(19)15-8-4-2-7-14(15)12-18/h2-9H,10-11H2,1H3

• InChIKey:
• KPBYWJPJPDWYDV-UHFFFAOYSA-N

• 2'-Cyano-3-(2-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C17H15NOS and its molecular weight is 281.4 g/mol. The purity is usually 95%.

2-(2-Fluorophenyl)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

In Stock

• CAS RN:
• 903854-31-9

• Formula:
• C22H19FN4O3

• InChI:
• InChI=1S/C22H19FN4O3/c1-29-16-8-6-15(7-9-16)21(28)26-10-12-27(13-11-26)22-19(14-24)25-20(30-22)17-4-2-3-5-18(17)23/h2-9H,10-13H2,1H3

• InChIKey:
• GELKKSQEFXFNDH-UHFFFAOYSA-N

• 2-(2-Fluorophenyl)-5-(4-(4-methoxybenzoyl)piperazin-1-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H19FN4O3 and its molecular weight is 406.4 g/mol. The purity is usually 95%.

Ethyl 3-{[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-1-benzothiophene-2-carboxylate

In Stock

• CAS RN:
• 932354-31-9

• Formula:
• C23H26N2O4S2

• InChI:
• InChI=1S/C23H26N2O4S2/c1-4-29-23(26)21-22(19-10-5-6-11-20(19)30-21)31(27,28)24-12-13-25(17(3)15-24)18-9-7-8-16(2)14-18/h5-11,14,17H,4,12-13,15H2,1-3H3

• InChIKey:
• OGSCKFWLPNOINK-UHFFFAOYSA-N

• Ethyl 3-{[3-methyl-4-(3-methylphenyl)piperazin-1-yl]sulfonyl}-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H26N2O4S2 and its molecular weight is 458.59. The purity is usually 95%.

4-((1-(2-chloro-6-fluorobenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-isopropylcyclohexanecarboxamide

In Stock

• CAS RN:
• 932554-31-9

• Formula:
• C24H27ClFN3O3S

• InChI:
• InChI=1S/C24H27ClFN3O3S/c1-14(2)27-22(30)16-8-6-15(7-9-16)12-29-23(31)21-20(10-11-33-21)28(24(29)32)13-17-18(25)4-3-5-19(17)26/h3-5,10-11,14-16H,6-9,12-13H2,1-2H3,(H,27,30)

• InChIKey:
• MGOVOEZFUOIENX-UHFFFAOYSA-N

• 4-((1-(2-chloro-6-fluorobenzyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-isopropylcyclohexanecarboxamide is a useful research compound. Its molecular formula is C24H27ClFN3O3S and its molecular weight is 492.01. The purity is usually 95%.

2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-ethylacetamide

In Stock

• CAS RN:
• 953954-31-9

• Formula:
• C14H15ClN2OS2

• InChI:
• InChI=1S/C14H15ClN2OS2/c1-2-16-13(18)7-12-9-20-14(17-12)19-8-10-3-5-11(15)6-4-10/h3-6,9H,2,7-8H2,1H3,(H,16,18)

• InChIKey:
• LWXHBHUVYPDUOC-UHFFFAOYSA-N

• 2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-ethylacetamide is a useful research compound. Its molecular formula is C14H15ClN2OS2 and its molecular weight is 326.86. The purity is usually 95%.

7-PHENYLACETAMIDE-3-HYDROXY-3-CEPHEM-4-CARBOXYLIC ACID P-METHOXYBENZYL ESTER

Usually In Stock

• CAS RN:
• 123054-31-9

• Formula:
• C23H22N2O6S

• InChI:
• InChI=1S/C23H22N2O6S/c1-30-16-9-7-15(8-10-16)12-31-23(29)20-17(26)13-32-22-19(21(28)25(20)22)24-18(27)11-14-5-3-2-4-6-14/h2-10,19,22,26H,11-13H2,1H3,(H,24,27)/t19-,22-/m1/s1

• InChIKey:
• UVZCXKHZXBJKSJ-DENIHFKCSA-N

• 7-PHENYLACETAMIDE-3-HYDROXY-3-CEPHEM-4-CARBOXYLIC ACID P-METHOXYBENZYL ESTER is a useful research compound. Its molecular formula is C23H22N2O6S and its molecular weight is 454.497. The purity is usually 95%.

1-[2-({[(4-fluorobenzyl)amino]carbonyl}amino)ethyl]-N-isopropyl-1H-1,2,3-benzotriazole-5-sulfonamide

In Stock

• CAS RN:
• 1116054-31-9

• Formula:
• C17H12ClN3OS2

• InChI:
• InChI=1S/C17H12ClN3OS2/c18-12-5-3-11(4-6-12)8-15-20-16(22-21-15)9-17-19-13(10-24-17)14-2-1-7-23-14/h1-7,10H,8-9H2

• InChIKey:
• WZNPVHTZGHNSFC-UHFFFAOYSA-N

• 1-[2-({[(4-fluorobenzyl)amino]carbonyl}amino)ethyl]-N-isopropyl-1H-1,2,3-benzotriazole-5-sulfonamide is a useful research compound. Its molecular formula is C17H12ClN3OS2 and its molecular weight is 373.87. The purity is usually 95%.

N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-3-(4-methoxyphenyl)propanamide

In Stock

• CAS RN:
• 2549054-31-9

• Formula:
• C21H28N4O4

• InChI:
• InChI=1S/C21H28N4O4/c1-23-14-18(20(27)24(2)21(23)28)25-12-10-16(11-13-25)22-19(26)9-6-15-4-7-17(29-3)8-5-15/h4-5,7-8,14,16H,6,9-13H2,1-3H3,(H,22,26)

• InChIKey:
• RQIPUNGCHZOIAQ-UHFFFAOYSA-N

• N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-3-(4-methoxyphenyl)propanamide is a useful research compound. Its molecular formula is C21H28N4O4 and its molecular weight is 400.5 g/mol. The purity is usually 95%.